Cas no 2171849-30-0 (2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}propanoic acid)

• Product Name: 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}propanoic acid
• CAS No: 2171849-30-0
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 5835022
• PubChem ID: 165526695
• Update Time: 2025-06-11

2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}propanoic acid
• EN300-1499593
• 2171849-30-0
• 2-cyclopropyl-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}propanoic acid

• Inchi： 1S/C26H24N2O6/c1-26(24(30)31,15-10-11-15)28-23(29)22-21(12-13-33-22)27-25(32)34-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,12-13,15,20H,10-11,14H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： XBONNAXZUKEVDR-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1CC1)NC(C1=C(C=CO1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 118Ų

Additional information on 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}propanoic acid

Research Briefing on 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}propanoic acid (CAS: 2171849-30-0)

The compound 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}propanoic acid (CAS: 2171849-30-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protected amino furan moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research involving this compound is its role in peptide synthesis and modification. The Fmoc group is a well-known protecting group in solid-phase peptide synthesis (SPPS), and its incorporation into this molecule suggests potential utility in the development of novel peptide-based therapeutics. Recent publications have highlighted its use in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved stability and bioavailability.

In addition to its applications in peptide chemistry, 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}propanoic acid has been investigated for its potential as a small-molecule inhibitor. Preliminary studies indicate that this compound may interact with specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, recent in vitro assays have demonstrated its ability to modulate the activity of certain kinases, suggesting a possible role in the treatment of cancers and autoimmune diseases.

The synthesis of this compound has also been a focal point of recent research. Optimized protocols have been developed to improve yield and purity, which are critical for its application in drug discovery. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated its use in high-throughput screening campaigns aimed at identifying new therapeutic leads.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, toxicity, and scalability of synthesis need to be addressed in future studies. However, the growing body of research underscores the potential of 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}propanoic acid as a valuable tool in medicinal chemistry and drug development.

In conclusion, the compound 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}propanoic acid (CAS: 2171849-30-0) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural properties and versatile applications make it a compelling subject for further investigation. Continued research efforts are expected to elucidate its full therapeutic potential and pave the way for its integration into clinical practice.